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Compound of Interest

Compound Name: 5-Bromo-6-methylpyrazin-2-amine

Cat. No.: B112964 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-6-methylpyrazin-2-
amine (CAS No. 74290-69-0). Adherence to these protocols is essential for ensuring personal

safety, maintaining a safe laboratory environment, and complying with regulatory standards.

Immediate Safety and Hazard Information:

5-Bromo-6-methylpyrazin-2-amine is a chemical compound that requires careful handling

due to its potential hazards. Based on available safety data, this compound is classified as

harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and serious eye

irritation.[1]

Hazard Identification and Precautionary Statements:
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Hazard Statement Description Precautionary Measures

H302 Harmful if swallowed.[1]
Do not eat, drink, or smoke

when using this product.[2]

H312 Harmful in contact with skin.[1]

Wear protective gloves. Wash

hands thoroughly after

handling.[2]

H315 Causes skin irritation.[1]

Wash hands thoroughly after

handling. Wear protective

gloves.[3]

H319
Causes serious eye irritation.

[1]

Wear eye protection/face

protection.[3]

H332 Harmful if inhaled.[1]

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety when handling 5-Bromo-6-methylpyrazin-2-amine,

the following personal protective equipment is mandatory.[4]
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

minimum 4 mil thickness). Change gloves

frequently and immediately if contaminated.[5]

Eye Protection

Safety glasses with side shields or chemical

safety goggles are required.[4][6] A face shield

should be worn in addition to goggles if there is

a splash hazard.[4]

Skin and Body Protection

A laboratory coat must be worn at all times.[1]

For larger quantities or when there is a

significant risk of contamination, consider

chemical-resistant coveralls.[7]

Respiratory Protection

All handling of this powdered compound that

may generate dust, such as weighing and

transferring, must be conducted in a certified

chemical fume hood to minimize inhalation

exposure.[5] If a fume hood is not available, a

NIOSH-approved respirator with an appropriate

particulate filter is required.[5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 5-Bromo-6-methylpyrazin-2-amine in a laboratory

setting.

1.0 Preparation: 1.1. Ensure a certified chemical fume hood is operational. 1.2. Gather all

necessary equipment (e.g., spatula, weigh boats, reaction vessel) and place them inside the

fume hood.[5] 1.3. Verify that an appropriate chemical spill kit is readily accessible. 1.4. Ensure

an eyewash station and safety shower are unobstructed and nearby.[8]

2.0 Weighing and Transfer: 2.1. Perform all weighing and transfer operations within the fume

hood to contain any dust.[5] 2.2. Use a tared weigh boat for accurate measurement. 2.3.

Handle the container of 5-Bromo-6-methylpyrazin-2-amine carefully to avoid generating dust.

[5] 2.4. Slowly and carefully transfer the weighed solid into the reaction vessel.[5]
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3.0 Cleanup: 3.1. After handling, decontaminate all surfaces and equipment that may have

come into contact with the chemical using an appropriate solvent (e.g., isopropanol, ethanol).

3.2. Dispose of all contaminated materials as outlined in the disposal plan below.[5] 3.3.

Remove PPE in the correct order to prevent cross-contamination: gloves first, then the lab coat,

and finally eye protection.[5] 3.4. Wash hands thoroughly with soap and water after removing

PPE.

Disposal Plan: Waste Management Protocol
Proper disposal of 5-Bromo-6-methylpyrazin-2-amine and its containers is crucial to prevent

environmental contamination and ensure laboratory safety.[9]

1.0 Waste Identification and Segregation: 1.1. All waste containing 5-Bromo-6-methylpyrazin-
2-amine must be classified as hazardous chemical waste.[3] 1.2. This includes the pure

compound, reaction residues, and any contaminated disposable items such as gloves, weigh

boats, and paper towels.[5][10] 1.3. Segregate this waste from incompatible materials, such as

strong oxidizing agents.[3]

2.0 Waste Container and Labeling: 2.1. Use a designated, leak-proof, and sealable hazardous

waste container made of a compatible material (e.g., high-density polyethylene).[10] 2.2. The

container must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-
Bromo-6-methylpyrazin-2-amine".[3] The label should also indicate the associated hazards

(e.g., "Toxic," "Irritant").[3]

3.0 Storage and Disposal Procedure: 3.1. Keep the hazardous waste container securely closed

at all times, except when adding waste.[3] 3.2. Store the container in a designated satellite

accumulation area within the laboratory, away from general lab traffic.[3] 3.3. Do not dispose of

5-Bromo-6-methylpyrazin-2-amine or its containers in the regular trash or down the drain.[3]

3.4. Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[3] 3.5. Maintain accurate records of the amount of waste generated and the date of

disposal.[3]

Workflow Diagrams
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Caption: Workflow for handling 5-Bromo-6-methylpyrazin-2-amine.
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Caption: Disposal workflow for 5-Bromo-6-methylpyrazin-2-amine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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